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These application notes provide a comprehensive overview of the use of 8-
hydroxyquinolinolato-lithium (Liq) as an interlayer in inverted perovskite solar cells (PSCs).
The inclusion of a Lig buffer layer at the interface between the electron transport layer (ETL)
and the metal electrode has been shown to enhance device efficiency and stability.

Introduction

Perovskite solar cells have emerged as a highly promising photovoltaic technology due to their
high power conversion efficiencies (PCE) and low fabrication costs.[1] In inverted PSC
architectures, the strategic placement of interlayer materials is crucial for optimizing charge
extraction and transport, thereby improving overall device performance and longevity.[1] Lig, an
organic semiconductor, has been effectively utilized as an interlayer to reduce the energy
barrier between the ETL and the metal electrode, facilitate efficient electron extraction, and
suppress ion migration, a key factor in device degradation.[1][2]

Key Benefits of Liq Interlayer

o Enhanced Electron Extraction: Lig helps to reduce the potential energy barrier at the
ETL/electrode interface, promoting more efficient electron transport.[2]

o Improved Device Stability: The Liq interlayer can suppress the migration of iodide ions from
the perovskite layer to the metal electrode, leading to a significant enhancement in the
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operational stability of the solar cell.[2]

 Increased Power Conversion Efficiency: By optimizing charge transfer and reducing
recombination losses, the Lig interlayer contributes to higher PCE.[2]

Data Presentation

The performance of inverted perovskite solar cells is significantly influenced by the thickness of
the Liq interlayer. The following table summarizes the photovoltaic parameters of devices with
varying Lig thicknesses, demonstrating the optimization of device performance.

Liq

Jsc
Thickness Voc (V) FF (%) PCE (%) T80 (h)
(mA/cm?)
(nm)
0 14.0 0.88 69.0 8.48 100
5 145 0.88 71.3 9.07 200
HDevice
; \multicolumn{  performance
>
4Hc starts to
decrease}

Data extracted from a study on inverted PSCs with the structure
ITO/PEDOT:PSS/CH3NH3PbI3/PC70BM/Lig/Ag.[2]

Experimental Protocols

This section provides a detailed methodology for the fabrication and characterization of
inverted perovskite solar cells incorporating a Liq interlayer.

Materials and Reagents

e Indium tin oxide (ITO) coated glass substrates
o Poly(3,4-ethylenedioxythiophene) polystyrene sulfonate (PEDOT:PSS)

o Methylammonium lead iodide (CH3NH3PDbI3) precursor solution
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[3][3]-Phenyl C71 butyric acid methyl ester (PC70BM)

8-hydroxyquinolinolato-lithium (Liq)

Silver (Ag)

Appropriate solvents for each material

Device Fabrication Protocol

e Substrate Cleaning:

o Sequentially clean the ITO-coated glass substrates in an ultrasonic bath with detergent,
deionized water, acetone, and isopropanol for 15 minutes each.

o Dry the substrates with a nitrogen stream.
o Treat the substrates with UV-ozone for 20 minutes prior to use.
e Hole Transport Layer (HTL) Deposition:

o Spin-coat a filtered PEDOT:PSS solution onto the cleaned ITO substrates at 4000 rpm for
40 seconds.

o Anneal the substrates at 150°C for 15 minutes in a convection oven.

» Perovskite Layer Deposition:

o

Transfer the substrates into a nitrogen-filled glovebox.

[¢]

Spin-coat the CH3NH3PbI3 precursor solution at 4000 rpm for 30 seconds.

[¢]

During the spin-coating process, dispense an anti-solvent (e.g., chlorobenzene) onto the
substrate approximately 10 seconds before the end of the program.

[e]

Anneal the perovskite film at 100°C for 10 minutes.

» Electron Transport Layer (ETL) Deposition:
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o Dissolve PC70BM in a suitable solvent (e.g., chlorobenzene).
o Spin-coat the PC70BM solution onto the perovskite layer at 2000 rpm for 30 seconds.

o Anneal the film at 80°C for 10 minutes.

e Liq Interlayer Deposition:

o Thermally evaporate the Liq layer on top of the PC70BM layer in a high-vacuum chamber
(pressure < 10~ Torr).

o Control the thickness of the Liq layer using a quartz crystal microbalance. For optimal
performance, a thickness of 5 nm is recommended.[2]

o Metal Electrode Deposition:

o Without breaking the vacuum, thermally evaporate a 100 nm thick silver (Ag) electrode on
top of the Liq layer through a shadow mask to define the active area of the device.

Device Characterization

o Current Density-Voltage (J-V) Measurements:

o Use a solar simulator with a light intensity of 100 mW/cm?2 (AM 1.5G) to measure the J-V
characteristics of the fabricated solar cells.

o Extract the key photovoltaic parameters: short-circuit current density (Jsc), open-circuit
voltage (Voc), fill factor (FF), and power conversion efficiency (PCE).

« Stability Testing:

o Monitor the device performance over time under continuous illumination in a controlled
environment (e.g., nitrogen atmosphere) to determine the operational stability (e.g., T80,
the time it takes for the PCE to drop to 80% of its initial value).[2]

Visualizations
Experimental Workflow
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Caption: Experimental workflow for fabricating an inverted perovskite solar cell with a Liq

interlayer.

Device Architecture and Energy Level Diagram
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Caption: Device architecture and simplified energy level diagram of the inverted perovskite

solar cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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